Cas no 68757-99-3 (2-Cyclopenten-1-ol, 4,4-dimethyl-)

• Product name: 2-Cyclopenten-1-ol, 4,4-dimethyl-
• CAS No: 68757-99-3
• MF: C₇H₁₂O
• MW: 112.16958
• CID: 392626
• PubChem ID: 10510829

2-Cyclopenten-1-ol, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-ol, 4,4-dimethyl-
• 4,4-dimethylcyclopent-2-en-1-ol
• 68757-99-3
• DTXSID20440949
• SCHEMBL8992263
• 4-dimethyl-cyclopent-2-enol

• Inchi： InChI=1S/C7H12O/c1-7(2)4-3-6(8)5-7/h3-4,6,8H,5H2,1-2H3
• InChI Key： FIXNXSZNZDNVIM-UHFFFAOYSA-N
• SMILES： CC1(CC(C=C1)O)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 20.23